Cas no 1803967-44-3 (2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid)

2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid is a halogenated pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity for synthetic applications. The presence of bromomethyl and iodo groups at the 2- and 6-positions, respectively, enables selective functionalization through cross-coupling or nucleophilic substitution reactions. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making this compound valuable in pharmaceutical and agrochemical research. The acetic acid moiety further allows for conjugation or derivatization, broadening its utility in heterocyclic chemistry. This multifunctional scaffold is particularly useful for constructing complex molecules, serving as an intermediate in the development of bioactive compounds. Its structural features make it a versatile building block for medicinal chemistry and material science applications.

2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid structure

1803967-44-3 structure

Product Name:2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid

CAS No:1803967-44-3

MF:C₉H₆BrF₃INO₃

MW:439.952524662018

CID:4838362

Update Time:2025-06-13

2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid
- Inchi： 1S/C9H6BrF3INO3/c10-3-5-4(2-7(16)17)1-6(8(14)15-5)18-9(11,12)13/h1H,2-3H2,(H,16,17)
- InChI Key： GUPOWYCYYZFTHY-UHFFFAOYSA-N
- SMILES： IC1=C(C=C(CC(=O)O)C(CBr)=N1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 305
XLogP3: 2.8
Topological Polar Surface Area: 59.4

2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029088043-1g	2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid	1803967-44-3	97%	1g	$1,519.80	2022-04-02

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Additional information on 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid

Recent Advances in the Study of 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1803967-44-3)

2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1803967-44-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and bromomethyl functional groups, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies for neurological disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key building block in the synthesis of pyridine-based inhibitors targeting the NLRP3 inflammasome, a critical component in the pathogenesis of inflammatory diseases. The researchers demonstrated that derivatives of 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid exhibited potent inhibitory activity, with IC50 values in the nanomolar range. This finding underscores the compound's potential as a scaffold for designing next-generation anti-inflammatory agents.

In addition to its applications in inflammasome inhibition, recent research has also investigated the compound's utility in radiopharmaceutical development. A study conducted by a team at the University of California, San Francisco, utilized the iodine moiety in 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid for the synthesis of radiolabeled probes. These probes were designed for positron emission tomography (PET) imaging of neurodegenerative diseases, offering a promising tool for early diagnosis and monitoring of conditions such as Alzheimer's disease.

The synthetic accessibility of 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid has also been a focus of recent investigations. A 2024 publication in Organic Letters described an optimized, scalable synthesis route for the compound, employing palladium-catalyzed cross-coupling reactions to enhance yield and purity. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial research settings.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this compound. Issues such as metabolic stability and bioavailability need to be addressed through further structural optimization. Ongoing research is exploring the incorporation of this scaffold into prodrug formulations to improve pharmacokinetic properties.

In conclusion, 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1803967-44-3) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug development. Its unique structural features and demonstrated biological activities make it a compelling subject for future research, particularly in the realms of inflammation and neurology. Continued exploration of its derivatives and mechanisms of action is likely to yield significant contributions to the field of chemical biology.